Cas no 338956-40-4 (1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide)

• Product Name: 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide
• CAS No: 338956-40-4
• MF: C₂₀H₁₇ClF₃N₃O
• MW: 407.816694021225
• CID: 5025595
• Update Time: 2025-11-02

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[4-(propan-2-yl)phenyl]-1H-pyrrole-2-carboxamide
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide

• Inchi： 1S/C20H17ClF3N3O/c1-12(2)13-5-7-15(8-6-13)26-19(28)17-4-3-9-27(17)18-16(21)10-14(11-25-18)20(22,23)24/h3-12H,1-2H3,(H,26,28)
• InChI Key： GFPQVRDONGNFOE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• XLogP3: 5.4
• Topological Polar Surface Area: 46.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide

Comprehensive Overview of 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide (CAS No. 338956-40-4)

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide, with the CAS number 338956-40-4, is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrrole carboxamides, which are known for their versatile applications in crop protection and medicinal chemistry. Its unique structural features, including the trifluoromethyl and chloro substituents, contribute to its bioactivity and stability, making it a subject of ongoing scientific exploration.

In recent years, the demand for high-performance agrochemicals has surged due to global challenges such as climate change and food security. Researchers are increasingly focusing on compounds like 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide due to its potential role in pest management and disease control. The trifluoromethyl group enhances the compound's lipophilicity, improving its absorption and efficacy in target organisms. This aligns with the growing trend of developing sustainable crop solutions that minimize environmental impact while maximizing yield.

The pharmaceutical industry has also shown interest in this compound, particularly in the context of drug discovery and small molecule therapeutics. Its pyrrole-carboxamide backbone is a common motif in bioactive molecules, often associated with anti-inflammatory and antimicrobial properties. With the rise of antibiotic resistance and the need for novel therapeutic agents, CAS 338956-40-4 presents a promising scaffold for further modification and optimization. Computational studies and structure-activity relationship (SAR) analyses are frequently conducted to explore its full potential.

From a synthetic chemistry perspective, the preparation of 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers often employ advanced techniques such as HPLC purification and NMR spectroscopy to ensure the compound's purity and structural integrity. The compound's molecular weight and solubility profile are critical parameters for its formulation in both agrochemical and pharmaceutical applications.

Environmental and regulatory considerations are paramount when working with specialized chemicals like CAS 338956-40-4. The compound's ecotoxicological profile and biodegradability are under continuous evaluation to ensure compliance with global standards such as REACH and EPA guidelines. This reflects the broader industry shift toward green chemistry and responsible innovation, where safety and sustainability are prioritized alongside performance.

In summary, 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-isopropylphenyl)-1H-pyrrole-2-carboxamide (CAS No. 338956-40-4) represents a compelling case study in the intersection of agrochemical science and pharmaceutical research. Its structural complexity, combined with its potential applications, makes it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in crop protection and human health.